(+)-Galanthamine HBr
Description
CAS Number: 60384-53-4 (free base)
Scientific Research Applications
Cloning and Characterization in Biosynthesis
Galanthamine, primarily isolated from plants like Narcissus spp., has been used in treating Alzheimer's disease symptoms. A significant breakthrough in its production is the identification of genes involved in its biosynthetic pathway. The discovery of a norbelladine 4′-O-methyltransferase involved in this pathway, as found by Kilgore et al. (2014), marks a pivotal advancement in understanding and potentially enhancing the synthetic biology platforms for galanthamine production (Kilgore et al., 2014).
Extraction Assays and Nerve Agent Countermeasures
Galanthamine Hydrobromide, a recognized treatment for Alzheimer’s disease, is also evaluated for its potential as a therapeutic countermeasure against organophosphorus nerve agents. Steiner et al. (2012) developed a new sample preparation extraction method analysis assay for galanthamine in guinea pig plasma, which is crucial for advancing high-throughput and sensitive assays in this domain (Steiner et al., 2012).
Historical Development and Ethnopharmacology
The development of galanthamine from local Caucasian knowledge to a modern drug against Alzheimer’s disease is a notable journey. Heinrich and Teoh (2004) discussed the ethnopharmacology, pharmacology, and clinical use of galanthamine, tracing its history from the Caucasus Mountains to Western markets (Heinrich & Teoh, 2004).
Analytical Methods in Pharmaceutical and Biological Fluids
Pokorná et al. (1999) developed new analytical methods for determining galanthamine in pharmaceutical preparations and biological fluids like urine and serum. This advancement, using experimental design and artificial neural network optimization, has significant implications for the pharmaceutical industry (Pokorná et al., 1999).
Plant Sources and Biotechnological Aspects
Berkov et al. (2009) summarized the phytochemical and biotechnological aspects of plants currently used for galanthamine production, such as Leucojum aestivum and Narcissus spp. This research provides valuable insights into the sourcing and production of galanthamine from plant sources (Berkov et al., 2009).
Comparative Proteomic Analyses
Ru et al. (2012) conducted physiological and comparative proteomic analyses on Lycoris aurea to explore factors influencing galanthamine biosynthesis. Their findings highlight the impact of nitrogen application on galanthamine content, offering new perspectives on its cultivation and production (Ru et al., 2012).
properties
Product Name |
(+)-Galanthamine HBr |
|---|---|
Molecular Formula |
C17H21NO3.HBr |
Molecular Weight |
368.265 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
